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Compound of Interest

Compound Name: Ethyl trimethylacetate

Cat. No.: B1220292

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed analysis of the molecular weight of ethyl trimethylacetate, an
ester often utilized as a solvent and in the synthesis of pharmaceuticals. We will cover its
molecular formula, the atomic weights of its constituent elements, and the calculation of its
molecular weight.

Chemical Identity and Formula

Ethyl trimethylacetate, also known by its IUPAC name ethyl 2,2-dimethylpropanoate or as
ethyl pivalate, is an organic compound with the chemical formula C7H1402.[1][2][3][4][5] Its
structure consists of a tert-butyl group attached to a carbonyl group, which is in turn bonded to
an ethoxy group.

Calculation of Molecular Weight

The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.
The molecular formula C7H140:z indicates that a molecule of ethyl trimethylacetate contains:

e 7 Carbon (C) atoms
e 14 Hydrogen (H) atoms

e 2 Oxygen (O) atoms
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To calculate the molecular weight, the standard atomic weights of these elements are required.
The International Union of Pure and Applied Chemistry (IUPAC) provides conventionally
accepted values for these atomic weights.

Standard .
. . . Total Weight (
Element Symbol Quantity Atomic Weight
g/mol )

(g/mol)
Carbon C 7 12.011 84.077
Hydrogen H 14 1.008 14.112
Oxygen O 2 15.999 31.998

Total 130.187

The calculated molecular weight of ethyl trimethylacetate is approximately 130.18 g/mol .[2]

[SIE]EI71I8][E]

Experimental Data

The following table summarizes key physicochemical properties of ethyl trimethylacetate
relevant to laboratory use.

Property Value

Molecular Formula C7H1402[1][2][3][4][5]
Molecular Weight 130.18 g/mol [2][3][516]1[7118]I9]
CAS Number 3938-95-2[1][2][6][7]

Density 0.856 g/mL at 25 °C[5][7]
Boiling Point 118 °C[7]

Refractive Index n20/D 1.391[7]

Methodologies for Molecular Weight Determination

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.benchchem.com/product/b1220292?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3120798.htm
https://www.smolecule.com/products/s602177
https://www.chembk.com/en/chem/Ethyl%20Trimethylacetate
https://www.sigmaaldrich.com/US/en/substance/ethyltrimethylacetate130183938952
https://www.sigmaaldrich.com/JP/ja/product/aldrich/234559
https://www.calpaclab.com/ethyl-trimethylacetate-min-99-100-grams/ala-e137587-100g
https://www.biosynth.com/p/DAA93895/3938-95-2-ethyl-trimethylacetate
https://www.benchchem.com/product/b1220292?utm_src=pdf-body
https://www.guidechem.com/encyclopedia/ethyl-trimethylacetate-dic12180.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3120798.htm
https://www.smolecule.com/products/s602177
https://www.longshinebiotech.com/ethyl-trimethylacetate-3938-95-2
https://www.chembk.com/en/chem/Ethyl%20Trimethylacetate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3120798.htm
https://www.smolecule.com/products/s602177
https://www.chembk.com/en/chem/Ethyl%20Trimethylacetate
https://www.sigmaaldrich.com/US/en/substance/ethyltrimethylacetate130183938952
https://www.sigmaaldrich.com/JP/ja/product/aldrich/234559
https://www.calpaclab.com/ethyl-trimethylacetate-min-99-100-grams/ala-e137587-100g
https://www.biosynth.com/p/DAA93895/3938-95-2-ethyl-trimethylacetate
https://www.guidechem.com/encyclopedia/ethyl-trimethylacetate-dic12180.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3120798.htm
https://www.sigmaaldrich.com/US/en/substance/ethyltrimethylacetate130183938952
https://www.sigmaaldrich.com/JP/ja/product/aldrich/234559
https://www.chembk.com/en/chem/Ethyl%20Trimethylacetate
https://www.sigmaaldrich.com/JP/ja/product/aldrich/234559
https://www.sigmaaldrich.com/JP/ja/product/aldrich/234559
https://www.sigmaaldrich.com/JP/ja/product/aldrich/234559
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1220292?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

The molecular weight of a compound like ethyl trimethylacetate is typically determined and
confirmed using mass spectrometry.

Experimental Protocol: Mass Spectrometry

o Sample Preparation: A dilute solution of ethyl trimethylacetate is prepared in a volatile
organic solvent, such as methanol or acetonitrile.

 lonization: The sample is introduced into the mass spectrometer. Electron ionization (El) is a
common method for volatile compounds like esters. In El, the sample is bombarded with a
high-energy electron beam, causing the molecule to lose an electron and form a positively
charged molecular ion (M*).

o Mass Analysis: The resulting ions are accelerated and separated based on their mass-to-
charge ratio (m/z) by a mass analyzer (e.g., a quadrupole or time-of-flight analyzer).

» Detection: A detector records the abundance of ions at each m/z value, generating a mass
spectrum. The peak corresponding to the intact molecular ion (M*) provides the molecular
weight of the compound. For ethyl trimethylacetate, this peak would be observed at an m/z
of approximately 130.

Visualization of Molecular Composition

The following diagram illustrates the contribution of each element to the final molecular weight
of ethyl trimethylacetate.
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Constituent Elements Subtotals

Oxygen (0O)

2 atoms x 15.999 g/mol 31.998 g/mol

Total Molecular Weight
Ethyl Trimethylacetate
130.187 g/mol

Hydrogen (H)
14 atoms x 1.008 g/mol

v

Carbon (C) 84.077 g/mol

7 atoms x 12.011 g/mol

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Guide: Molecular Weight of Ethyl
Trimethylacetate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1220292#ethyl-trimethylacetate-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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and industry. Email: info@benchchem.com
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